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Compound of Interest

Compound Name: 4-Chlorocatechol

Cat. No.: B124253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 4-
Chlorocatechol, a significant compound in environmental science and a key intermediate in

the biodegradation of various chloroaromatic pollutants. This document outlines the

experimental and predicted data for these physical properties, describes the methodologies for

their determination, and presents a relevant biochemical pathway.

Data Presentation: Melting and Boiling Points
The melting and boiling points of 4-Chlorocatechol are critical parameters for its purification,

handling, and analysis. The following table summarizes the available quantitative data for these

properties.

Physical Property Value Conditions Data Type

Melting Point 90-94 °C Atmospheric Pressure
Experimental

(Literature)

90.5 °C Atmospheric Pressure Experimental[1]

88-93 °C Atmospheric Pressure Experimental[2]

Boiling Point 140 °C 10.5 mmHg Experimental[3]

267.1 ± 20.0 °C 760 mmHg Predicted[4]
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Experimental Protocols
Accurate determination of melting and boiling points is fundamental to characterizing a

chemical compound. The standard methods employed for a crystalline organic solid like 4-
Chlorocatechol are detailed below.

Melting Point Determination: Capillary Method
The melting point of 4-Chlorocatechol is typically determined using the capillary method,

which is a widely accepted and accurate technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry 4-Chlorocatechol is finely ground using a mortar

and pestle. The open end of a capillary tube is then pressed into the powder. The tube is

inverted and tapped gently to pack the sample into the sealed end, aiming for a sample

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus adjacent to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. For a pure compound, this range is

typically narrow (0.5-2 °C).
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Boiling Point Determination: Vacuum Distillation
Due to the relatively high boiling point of 4-Chlorocatechol at atmospheric pressure and the

potential for decomposition, its boiling point is experimentally determined under reduced

pressure (vacuum distillation).

Apparatus:

Round-bottom flask

Claisen adapter

Distillation head with thermometer

Condenser

Receiving flask

Vacuum source (e.g., vacuum pump or water aspirator)

Manometer

Heating mantle

Stirring mechanism (e.g., magnetic stir bar)

Procedure:

Apparatus Assembly: The distillation apparatus is assembled with all ground glass joints

properly sealed and greased to ensure a vacuum-tight system. A stir bar is placed in the

round-bottom flask containing the 4-Chlorocatechol sample.

Pressure Reduction: The system is connected to a vacuum source, and the pressure is

gradually lowered to the desired level, as measured by a manometer.

Heating and Distillation: The sample is heated gently with continuous stirring. As the liquid

begins to boil, the vapor rises, and the temperature is recorded from a thermometer placed
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at the vapor outlet. The boiling point is the temperature at which the liquid and vapor are in

equilibrium at the recorded pressure.

Condensation and Collection: The vapor is then passed through a condenser, where it is

cooled and returns to a liquid state before being collected in the receiving flask. The

temperature and pressure are recorded throughout the distillation.

Mandatory Visualization: Biochemical Pathway
4-Chlorocatechol is a key intermediate in the microbial degradation of the environmental

pollutant 4-chloro-2-aminophenol. The following diagram illustrates this biochemical pathway as

observed in Burkholderia sp. RKJ 800.

Bacterial Degradation Pathway

4-chloro-2-aminophenol 4-Chlorocatechol
Deaminase

3-chloro-cis,cis-muconate
Catechol 1,2-Dioxygenase

Click to download full resolution via product page

Bacterial degradation pathway of 4-chloro-2-aminophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of 4-Chlorocatechol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124253#melting-point-and-boiling-point-of-4-
chlorocatechol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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